Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate

• IUPAC Name: cyclopenta-1,3-diene;iron(3+);tetrafluoroborate
• InChI: InChI=1S/2C5H5.BF4.Fe/c2*1-2-4-5-3-1;2-1(3,4)5;/h2*1-5H;;/q3*-1;+3
• InChI Key: HOUMJOPJFCQTEL-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Fe+3]
• Molecular Formula: C10H10BF4Fe
• DSSTOX Substance ID: DTXSID90746541
• Molecular Weight: 272.84 g/mol
• CAS No.: 1282-37-7

Description

Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate is a chemical compound with the molecular formula C10H10BF4Fe and a molecular weight of 272.84 g/mol. This compound is known for its unique structure, which includes a cyclopentadiene ring complexed with an iron ion and tetrafluoroborate anion. It is often used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate typically involves the reaction of cyclopentadiene with iron salts in the presence of tetrafluoroboric acid. One common method involves the use of ferrous chloride and tetrafluoroboric acid in an aqueous medium, followed by the addition of cyclopentadiene. The reaction mixture is then stirred and heated to facilitate the formation of the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles.

Oxidation: The compound can be oxidized using agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized iron complexes.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced iron species.

Substitution: Substitution reactions often involve nucleophiles such as halides or alkyl groups, leading to the replacement of specific ligands in the compound.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield iron(III) complexes, while reduction can produce iron(II) species.

Scientific Research Applications

Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various organic synthesis reactions, including polymerization and cycloaddition reactions. Its unique structure allows it to facilitate specific chemical transformations.

Biology: The compound is studied for its potential biological activity, including its interactions with biomolecules and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug delivery systems or as a component of pharmaceutical formulations.

Industry: In industrial settings, it is used in the production of advanced materials, including polymers and coatings, due to its catalytic properties.

Mechanism of Action

The mechanism of action of Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate involves its ability to interact with various molecular targets and pathways. The iron center in the compound can undergo redox reactions, facilitating electron transfer processes. This property makes it an effective catalyst in many chemical reactions. Additionally, the cyclopentadiene ring can participate in π-π interactions with other aromatic systems, enhancing its reactivity.

Comparison with Similar Compounds

Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate can be compared with other similar compounds, such as:

Ferrocene: Another iron-containing compound with a similar cyclopentadienyl structure but without the tetrafluoroborate anion.

Ruthenocene: A compound with a similar structure but containing ruthenium instead of iron.

Manganocene: Similar to ferrocene but with manganese as the central metal.

The uniqueness of this compound lies in its specific combination of cyclopentadiene, iron, and tetrafluoroborate, which imparts distinct chemical properties and reactivity compared to its analogs .